1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea

• IUPAC Name: 1-[(1-methylbenzimidazol-2-yl)methyl]-3-phenylurea
• InChI: InChI=1S/C16H16N4O/c1-20-14-10-6-5-9-13(14)19-15(20)11-17-16(21)18-12-7-3-2-4-8-12/h2-10H,11H2,1H3,(H2,17,18,21)
• InChI Key: UDSCWEXLCUOMIA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CNC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H16N4O
• Molecular Weight: 280.32 g/mol

Description

1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea, also known as MBPU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MBPU is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 277.33 g/mol.

Scientific Research Applications

1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea has shown promising results in various scientific research applications. It has been extensively studied for its anti-tumor, anti-inflammatory, and anti-oxidant properties. 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea has also been shown to exhibit neuroprotective effects and has potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea has been studied for its anti-diabetic properties and has shown to improve glucose tolerance and insulin sensitivity.

Mechanism of Action

1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea exerts its therapeutic effects through multiple mechanisms of action. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase, lipoxygenase, and nitric oxide synthase, which are involved in the inflammatory response. 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the cellular defense against oxidative stress. Furthermore, 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea has been shown to inhibit the proliferation of cancer cells and induce apoptosis through the activation of caspase enzymes.
Biochemical and Physiological Effects:
1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea has been shown to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-α (TNF-α). 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea has also been shown to increase the levels of anti-inflammatory cytokines such as interleukin-10 (IL-10) and transforming growth factor-β (TGF-β). Additionally, 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT).

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea is its broad spectrum of therapeutic effects, which makes it a potential candidate for the treatment of various diseases. 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea also exhibits low toxicity and has shown to be well-tolerated in animal studies. However, one of the limitations of 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea is its poor aqueous solubility, which can limit its bioavailability and efficacy. Additionally, the synthesis of 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea is a complex and time-consuming process, which can limit its scalability and commercial viability.

Future Directions

There are several future directions for the research and development of 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea. One potential direction is to improve its aqueous solubility through the development of novel formulations and delivery systems. Another direction is to investigate the potential of 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea in the treatment of other diseases such as cardiovascular diseases and autoimmune diseases. Additionally, the development of 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea analogs and derivatives can provide new insights into its structure-activity relationship and lead to the discovery of more potent and selective compounds.
Conclusion:
In conclusion, 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea is a chemical compound that has shown promising results in various scientific research applications. Its broad spectrum of therapeutic effects, low toxicity, and well-tolerated nature make it a potential candidate for the treatment of various diseases. However, its poor aqueous solubility and complex synthesis process are some of the limitations that need to be addressed. The future directions of 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea research and development can provide new insights into its potential applications and lead to the discovery of more potent and selective compounds.

Synthesis Methods

The synthesis of 1-[(1-Methylbenzimidazol-2-yl)methyl]-3-phenylurea involves the reaction of 1-methylbenzimidazole with phenyl isocyanate in the presence of a suitable solvent and catalyst. The reaction mixture is then heated and stirred for a specific time period to obtain the desired product. The purity of the product can be enhanced through recrystallization and purification techniques.